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Compound of Interest |

2-nitro-5-chlorobenzaldehyde
Compound Name:
dimethyl acetal
CAS No.: 13796-06-0
Cat. No.: B077077

Executive Summary & Chemical Identity

Target Audience: Chemical Safety Officers, Lab Managers, and Process Chemists.[1]
Objective: Define the safe handling, waste characterization, and disposal protocols for 2-nitro-
5-chlorobenzaldehyde dimethyl acetal (CAS: 13796-06-0).

This compound is a halogenated nitroaromatic acetal.[1] Its disposal requires strict adherence
to protocols that account for three distinct chemical risks:

» Acid Sensitivity: The acetal group hydrolyzes in acidic conditions, releasing methanol and the
parent aldehyde (2-chloro-5-nitrobenzaldehyde), potentially altering the waste's flammability
and toxicity profile unexpectedly.[1]

o Thermal Instability: Nitroaromatics possess high energy potential; while the acetal provides
some stability, the nitro group remains a deflagration hazard under extreme heat or shock.[1]

» Halogen Content: The chlorine substituent mandates incineration with acid gas scrubbing (to
capture HCI) and prevents disposal via standard non-halogenated waste streams.[1]
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Chemical Property Data / Characteristic

Chemical Name 2-Nitro-5-chlorobenzaldehyde dimethyl acetal
CAS Number 13796-06-0

Molecular Formula CoH10CINO4

Molecular Weight 231.63 g/mol

) Solid (typically) or viscous liquid depending on
Physical State )
purity/temperature

Skin/Eye Irritant, Potential Sensitizer,

Key Hazards ) ] ]
Combustible, Acid-Labile

Hazard Characterization & Waste Classification

Before disposal, the waste must be characterized to ensure regulatory compliance (RCRA in
the US, REACH in EU).

GHS Hazard Identification

Based on functional group analysis and surrogate data from the parent aldehyde (CAS 6361-
21-3).[1]

o H315/H319: Causes skin and serious eye irritation.[1][2][3]
e H335: May cause respiratory irritation.[1][2][4]

o H227/H226: Combustible liquid/solid (Acetal functionality typically lowers flashpoints
compared to parent aldehydes).[1]

o EUHO019: May form explosive peroxides (Low risk for dimethyl acetals compared to ethers,
but long-term storage requires testing).[1]

RCRA Waste Classification (US Specific)

This material is not explicitly P-listed or U-listed.[1] However, it must be evaluated for
Characteristic Wastes:
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« Ignitability (DO01): If the flash point is < 60°C (140°F).[1] Action: Test flash point if liquid
waste.

e Reactivity (D003): Nitro compounds can be explosive.[1] While this acetal is generally stable,
bulk quantities of dry material may qualify.

o Toxicity (DOxx): If the waste stream contains heavy metals or other regulated contaminants.

[1]

Decision: Treat as Hazardous Waste (Toxic, Irritant, Halogenated).[1]

Operational Disposal Procedures
The "No-Acid" Rule (Critical Expert Insight)

Why: Acetals are protecting groups for aldehydes.[1] Contact with acidic waste streams (e.g.,
combined with HPLC waste containing 0.1% TFA or formic acid) will trigger hydrolysis. Result:
Uncontrolled generation of Methanol (flammable) and 2-Chloro-5-nitrobenzaldehyde
(precipitating solid, irritant).[1]

Protocol:
» Segregation: Never mix this waste with acidic agueous streams.[1]

o pH Check: Ensure the waste container is neutral or slightly basic (pH 7-9) to maintain acetal
stability during storage.

Solid/Reagent Waste Disposal

For expired pure chemicals or solid residues:

o Container: High-Density Polyethylene (HDPE) or Amber Glass.[1] Avoid metal containers
due to potential corrosion from hydrolysis products (HCI).[1]

e Labeling: "Hazardous Waste - Solid - Toxic, Irritant, Halogenated Organic."[1]

o Disposal Method:High-Temperature Incineration.
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o Note: The facility must be equipped with a wet scrubber to neutralize Hydrogen Chloride
(HCI) and Nitrogen Oxides (NOx) generated during combustion.[1]

Liquid Waste (Mother Liquors/Solvents)[1]

o Compatibility: Compatible with non-acidic organic solvents (DCM, Ethyl Acetate, Toluene).[1]

e Segregation: Segregate as "Halogenated Organic Waste". Do not mix with non-halogenated
solvents, as this increases the cost of disposal for the entire container.

» Stabilization: If the waste solution is acidic (e.g., from a reaction workup), neutralize with
Sodium Bicarbonate (NaHCO3) before transferring to the waste drum to prevent in-drum
hydrolysis and pressure buildup.[1]

Emergency Response: Spill Cleanup Protocol

Scenario: A 1009 bottle drops and shatters in the lab.
Step 1: Evacuate & PPE
o Evacuate the immediate area.[1][5][4][6]

» Don PPE: Nitrile gloves (double gloved), safety goggles, and a lab coat. If dust is present,
use an N95 or P100 respirator.

Step 2: Containment

e Do NOT use water.[1][5] Water + Acidic impurities = Hydrolysis.[1]

o Cover the spill with an inert absorbent: Vermiculite, dry sand, or commercial spill pads.
Step 3: Cleanup

e Use non-sparking tools (plastic scoop) to transfer the absorbed material into a wide-mouth
HDPE waste jar.[1]

» Wipe the surface with a solvent (e.g., Acetone) to remove organic residue.

e Final Wash: Wash the area with a mild soap solution (pH neutral).[1]
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Step 4: Disposal

» Label the waste jar as "Debris from Chemical Spill - Contains 2-Nitro-5-
chlorobenzaldehyde dimethyl acetal."[1]

Visualizations
Waste Stream Decision Tree

This diagram guides the researcher through the decision-making process for disposing of this
specific chemical.
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Waste Generation:
2-Nitro-5-chlorobenzaldehyde dimethyl acetal

Physical State?

Solid  \Liquid

Solid / Pure Substance Liquid / Solution

Is the solution Acidic?

Bin: Solid Hazardous Waste
(Toxic/Irritant)

Neutralize with NaHCO3
(Prevent Hydrolysis)

Segregate: Halogenated Organic Waste

Final Disposal:
High-Temp Incineration
(with HCI/NOx Scrubbing)

Click to download full resolution via product page

Caption: Decision logic for segregating and treating 2-nitro-5-chlorobenzaldehyde dimethyl
acetal waste to prevent accidental hydrolysis and ensure compliance.
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The Hydrolysis Risk Mechanism

Understanding why acid segregation is vital.

Acetal (Parent)

2-Chloro-5-nitrobenzaldehyde
Stable, Lipophilic Generates

(Precipitate/Irritant)

Hydrolysis Reaction Generates

Acidic Waste Stream Methanol
(H+ Catalyst) (Flammable Solvent)

Click to download full resolution via product page

Caption: Mechanism of acid-catalyzed hydrolysis. Mixing this acetal with acid generates
flammable methanol and a toxic aldehyde precipitate.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acetal-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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